Ethyl 2-(2-(benzofuran-2-carboxamido)thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-(1-benzofuran-2-carbonylamino)-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C16H14N2O4S/c1-2-21-14(19)8-11-9-23-16(17-11)18-15(20)13-7-10-5-3-4-6-12(10)22-13/h3-7,9H,2,8H2,1H3,(H,17,18,20)
• InChI Key: VEUQYPYUXNZXMN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C16H14N2O4S
• DSSTOX Substance ID: DTXSID901330235
• Molecular Weight: 330.4 g/mol
• Solubility: 10.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 778622-74-5

Description

Ethyl 2-(2-(benzofuran-2-carboxamido)thiazol-4-yl)acetate is a useful research compound. Its molecular formula is C16H14N2O4S and its molecular weight is 330.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of related compounds, such as ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate, demonstrates the potential of similar compounds in chemical research, focusing on their structural properties and yields (Tang Li-jua, 2015).

Application in Derivative Synthesis

• A study on the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives illustrates the compound's role in creating a variety of chemical derivatives, showcasing its versatility in chemical reactions (H. M. Mohamed, 2014).

Antimicrobial Activities

• Research on new 3-substituted 5-(benzofuran-2-yl)-pyrazole derivatives, synthesized from compounds like ethyl 4-(benzofuran-2-yl)-2,4-dioxobutanoate, indicates potential antimicrobial applications, especially against C. albicans and certain bacteria (B. F. Abdel-Wahab, H. Abdel‐Aziz, Essam M. Ahmed, 2008).

Spectroscopic Analysis

• The synthesis of novel compounds, like ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate or acetate, is important for spectroscopic analysis, aiding in the study of molecular structures and properties (M. Nassiri, Forough Jalili Milani, 2020).

Crystallographic Studies

• Crystallographic studies of related compounds, such as 2-(3-ethylsulfanyl-5-fluoro-1-benzofuran-2-yl)acetic acid, provide insights into molecular arrangements and interactions, valuable for understanding chemical behaviors (Hong Dae Choi, Pil Ja Seo, Byeng Wha Son, Uk Lee, 2009).

Mechanism of Action

Target of Action

A related compound, methyl 2-(2-(benzofuran-2-yl)quinoline-4-carboxamido)-2-phenyl acetate, has been reported as a potent selective non-peptide antagonist of the human neurokinin-3 receptor .

Mode of Action

Thiazole derivatives, which include this compound, have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Biochemical Pathways

Thiazole derivatives are known to interact with various biochemical pathways due to their diverse biological activities .

Result of Action

Thiazole derivatives have been reported to exhibit diverse biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .

Future Directions

Benzofuran and thiazole compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications. They are considered potential natural drug lead compounds. The development of promising compounds with target therapy potentials and little side effects is the main goal of medical researchers.